Buformin Hydrochloride Buformin Hydrochloride Buformin is a biguanide derivative with antihyperglycemic activity. It delays absorption of glucose from the gastrointestinal tract, increases insulin sensitivity and glucose utilization in peripheral cells, and inhibits hepatic gluconeogenesis. It can also deactivate the glycolytic pathway by suppressing glyceraldehyde 3-phosphate dehydrogenase gene expression, which can lead to lactic acidosis. Biguanides, such as buformin, are reported to inhibit the mitochondrial respiratory complex I by inhibiting ubiquinone reduction and by stimulating reactive oxygen species production via the complex I flavin. Some biguanides, including buformin, can also inhibit the mitochondrial ATP synthase. Buformin has also been examined for antitumor activity due to its ability to disrupt the unfolded protein response transcription program during glucose deprivation, which induces cell death in glucose-deprived tumor cells.
Brand Name: Vulcanchem
CAS No.: 1190-53-0
VCID: VC0023751
InChI: InChI=1S/C6H15N5.ClH/c1-2-3-4-10-6(9)11-5(7)8;/h2-4H2,1H3,(H6,7,8,9,10,11);1H
SMILES: CCCCN=C(N)N=C([NH3+])N.[Cl-]
Molecular Formula: C6H16ClN5
Molecular Weight: 193.68 g/mol

Buformin Hydrochloride

CAS No.: 1190-53-0

Reference Standards

VCID: VC0023751

Molecular Formula: C6H16ClN5

Molecular Weight: 193.68 g/mol

Buformin Hydrochloride - 1190-53-0

CAS No. 1190-53-0
Product Name Buformin Hydrochloride
Molecular Formula C6H16ClN5
Molecular Weight 193.68 g/mol
IUPAC Name [N'-(N'-butylcarbamimidoyl)carbamimidoyl]azanium;chloride
Standard InChI InChI=1S/C6H15N5.ClH/c1-2-3-4-10-6(9)11-5(7)8;/h2-4H2,1H3,(H6,7,8,9,10,11);1H
Standard InChIKey KKLWSPPIRBIEOV-UHFFFAOYSA-N
Isomeric SMILES CCCCN=C(N)/N=C(\[NH3+])/N.[Cl-]
SMILES CCCCN=C(N)N=C([NH3+])N.[Cl-]
Canonical SMILES CCCCN=C(N)N=C([NH3+])N.[Cl-]
Appearance Assay:≥95%A crystalline solid
Description Buformin is a biguanide derivative with antihyperglycemic activity. It delays absorption of glucose from the gastrointestinal tract, increases insulin sensitivity and glucose utilization in peripheral cells, and inhibits hepatic gluconeogenesis. It can also deactivate the glycolytic pathway by suppressing glyceraldehyde 3-phosphate dehydrogenase gene expression, which can lead to lactic acidosis. Biguanides, such as buformin, are reported to inhibit the mitochondrial respiratory complex I by inhibiting ubiquinone reduction and by stimulating reactive oxygen species production via the complex I flavin. Some biguanides, including buformin, can also inhibit the mitochondrial ATP synthase. Buformin has also been examined for antitumor activity due to its ability to disrupt the unfolded protein response transcription program during glucose deprivation, which induces cell death in glucose-deprived tumor cells.
Synonyms N-Butylidodicarbonimidic Diamide Hydrochloride; 1-Butylbiguanide Hydrochloride; 1-Butylbiguanide Hydrochloride; Buformine; Butformin; Butylbiguanide; Butyldiguanide; DBV; Dibetos B; Glybigid; Panformin; Sindiatil; Tidemol; Ziavetine;
PubChem Compound 14483
Last Modified Nov 17 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator